Cas no 1263378-26-2 (5-bromo-3-methyl-1,2-oxazole)

• Product Name: 5-bromo-3-methyl-1,2-oxazole
• CAS No: 1263378-26-2
• MF: C₄H₄BrNO
• MW: 161.984660148621
• CID: 2182729
• PubChem ID: 53408116
• Update Time: 2025-06-08

5-bromo-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-isoxazole
• 5-Bromo-3-methyl-1,2-oxazole
• AT19745
• CS-0197796
• DB-263495
• 5-Bromo-3-methylisoxazole
• EN300-101825
• DTXSID00696184
• AKOS006307974
• Isoxazole, 5-bromo-3-methyl-
• 1263378-26-2
• FB179394
• 816-123-5
• DTXCID10646933
• 5-bromo-3-methyl-1,2-oxazole

• MDL： MFCD11216979
• Inchi： 1S/C4H4BrNO/c1-3-2-4(5)7-6-3/h2H,1H3
• InChI Key： FLVASSBEDDEYIT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NO1

Computed Properties

• Exact Mass: 160.94763g/mol
• Monoisotopic Mass: 160.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 198.3℃ at 760 mmHg

Additional information on 5-bromo-3-methyl-1,2-oxazole

Comprehensive Analysis of 5-Bromo-3-methyl-1,2-oxazole (CAS No. 1263378-26-2): Properties, Applications, and Industry Trends

The heterocyclic compound 5-bromo-3-methyl-1,2-oxazole (CAS 1263378-26-2) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a brominated oxazole derivative, this molecule serves as a versatile building block for synthesizing complex bioactive molecules. Recent studies highlight its potential in developing small-molecule inhibitors and crop protection agents, aligning with current industry demands for novel chemical entities.

Structurally characterized by a five-membered oxazole ring with bromine and methyl substituents, this compound exhibits distinct electronic properties that influence its reactivity. The electron-withdrawing bromo group at position 5 enhances its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations – a hot topic in modern synthetic chemistry. Researchers frequently search for "oxazole derivatives in drug discovery" and "brominated heterocycles synthesis," reflecting the compound's relevance in cutting-edge applications.

In pharmaceutical contexts, 5-bromo-3-methyl-1,2-oxazole serves as a precursor for kinase inhibitors, with particular interest in oncology research. The compound's ability to modulate protein-protein interactions makes it valuable for addressing "undruggable targets" – a trending challenge in drug development. Analytical techniques like HPLC purity analysis (searched alongside CAS 1263378-26-2) confirm its suitability for high-value applications, with typical purity levels exceeding 98% in commercial samples.

The agrochemical sector utilizes this brominated oxazole in developing next-generation pesticide intermediates, responding to growing demands for environmentally sustainable crop solutions. Its structural motif appears in compounds targeting insect GABA receptors, a focus area for addressing pesticide resistance. Industry searches for "bioactive oxazole compounds" and "green chemistry approaches" intersect with applications of this chemical entity.

From a synthetic chemistry perspective, the compound's regioselective reactivity enables diverse transformations. Recent publications detail its use in click chemistry applications and metal-organic framework synthesis – both trending research areas. The methyl group at position 3 facilitates C-H functionalization strategies, while the bromine atom serves as an excellent leaving group for nucleophilic substitutions.

Commercial availability of CAS 1263378-26-2 has expanded significantly, with suppliers offering customized scale-up synthesis services. Quality control protocols emphasize residual solvent analysis and heavy metal screening, addressing regulatory concerns in end-use applications. The compound's stability profile allows for standard storage conditions, though recommendations suggest protection from light due to the bromo-oxazole moiety's photosensitivity.

Emerging applications in material science demonstrate the compound's versatility beyond life sciences. Researchers have incorporated 5-bromo-3-methyl-1,2-oxazole into organic semiconductors and luminescent materials, capitalizing on its electron transport properties. These developments align with search trends for "functional heterocycles in electronics" and "organic electronic materials."

Environmental and safety assessments indicate that proper handling of this brominated heterocycle requires standard laboratory precautions. While not classified as hazardous under current regulations, material safety data sheets recommend engineering controls during large-scale handling – a consideration frequently searched alongside "safe handling of brominated compounds."

The global market for specialty chemicals like 5-bromo-3-methyl-1,2-oxazole shows consistent growth, driven by pharmaceutical R&D expenditure and agricultural innovation. Patent analysis reveals increasing claims incorporating this oxazole derivative, particularly in combination with bioconjugation techniques and targeted drug delivery systems.

Future research directions likely will explore the compound's potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design – two rapidly evolving areas in medicinal chemistry. The unique electronic properties of the bromo-oxazole core may enable novel approaches to these challenging targets, making CAS 1263378-26-2 a compound of enduring interest across multiple scientific disciplines.